Cas no 1504855-44-0 (2-(cyclopropylmethoxy)-6-methylpyridin-3-amine)

• Product Name: 2-(cyclopropylmethoxy)-6-methylpyridin-3-amine
• CAS No: 1504855-44-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6543313
• PubChem ID: 81132957
• Update Time: 2025-06-09

2-(cyclopropylmethoxy)-6-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)-6-methylpyridin-3-amine
• 2-(Cyclopropylmethoxy)-6-methyl-3-pyridinamine
• 1504855-44-0
• EN300-1295050
• AKOS019703832

• Inchi： 1S/C10H14N2O/c1-7-2-5-9(11)10(12-7)13-6-8-3-4-8/h2,5,8H,3-4,6,11H2,1H3
• InChI Key： WSQXQRFBWLMLIG-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C)N=1)N)CC1CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(cyclopropylmethoxy)-6-methylpyridin-3-amine

Introduction to 2-(Cyclopropylmethoxy)-6-Methylpyridin-3-Amine (CAS No. 1504855-44-0)

2-(Cyclopropylmethoxy)-6-methylpyridin-3-amine (CAS No. 1504855-44-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a comprehensive overview of 2-(cyclopropylmethoxy)-6-methylpyridin-3-amine, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-(cyclopropylmethoxy)-6-methylpyridin-3-amine is composed of a pyridine ring substituted with a cyclopropylmethoxy group at the 2-position and a methyl group at the 6-position. The presence of these substituents imparts distinct chemical and biological properties to the molecule. The cyclopropylmethoxy group, in particular, is known for its lipophilic nature and ability to influence the pharmacokinetic profile of the compound.

In terms of synthesis, 2-(cyclopropylmethoxy)-6-methylpyridin-3-amine can be prepared through various routes. One common method involves the reaction of 2-chloro-6-methylpyridin-3-amine with cyclopropylmethanol in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed coupling, which can provide high yields and excellent regioselectivity.

Recent studies have highlighted the biological activities of 2-(cyclopropylmethoxy)-6-methylpyridin-3-amine, particularly its potential as a therapeutic agent. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that 2-(cyclopropylmethoxy)-6-methylpyridin-3-amine may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preclinical studies have explored the neuroprotective effects of 2-(cyclopropylmethoxy)-6-methylpyridin-3-amine. A study published in Neuropharmacology reported that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism underlying this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways, including the activation of Nrf2 and inhibition of NF-kB. These findings open up new possibilities for using 2-(cyclopropylmethoxy)-6-methylpyridin-3-amines in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(cyclopropylmethoxy)-6-methylpyridin-3-amines are also an area of active research. Studies have shown that this compound exhibits favorable oral bioavailability and good tissue distribution, making it suitable for systemic administration. However, further optimization may be required to enhance its metabolic stability and reduce potential side effects. Ongoing efforts are focused on developing prodrugs and analogs with improved pharmacokinetic profiles.

In conclusion, 2-(cyclopropylmethoxy)-6-methylpyridin-3-amines represent a promising class of compounds with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into their mechanisms of action and optimize their properties for clinical applications. As our understanding of these compounds deepens, they are likely to play an increasingly important role in the development of novel therapeutic strategies for a range of diseases.